Cas no 110998-94-2 ((2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid)

(2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid structure
110998-94-2 structure
Product Name:(2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid
CAS No:110998-94-2
MF:C10H18N2O4
MW:230.260922908783
MDL:MFCD32691810
CID:1196159
PubChem ID:15017937
Update Time:2025-04-20

(2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • L-Valine, N-(N-acetyl-L-alanyl)-
    • (2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid
    • SCHEMBL9074049
    • 110998-94-2
    • EN300-26865069
    • (2S)-2-[(2S)-2-acetamidopropanamido]-3-methylbutanoic acid
    • G39341
    • N-Acetyl-L-alanyl-L-valine
    • MDL: MFCD32691810
    • Inchi: 1S/C10H18N2O4/c1-5(2)8(10(15)16)12-9(14)6(3)11-7(4)13/h5-6,8H,1-4H3,(H,11,13)(H,12,14)(H,15,16)/t6-,8-/m0/s1
    • InChI Key: GEVOYAQTCKBOQE-XPUUQOCRSA-N
    • SMILES: OC([C@H](C(C)C)NC([C@H](C)NC(C)=O)=O)=O

Computed Properties

  • Exact Mass: 286.18938
  • Monoisotopic Mass: 230.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 95.5Ų

Experimental Properties

  • PSA: 84.5

(2S)-2-(2S)-2-acetamidopropanamido-3-methylbutanoic acid Pricemore >>

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